Cas no 5626-87-9 (Benzenecarboximidamide,N-[(4-aminophenyl)sulfonyl]-)

Benzenecarboximidamide,N-[(4-aminophenyl)sulfonyl]- structure
5626-87-9 structure
Product Name:Benzenecarboximidamide,N-[(4-aminophenyl)sulfonyl]-
CAS No:5626-87-9
MF:C13H13N3O2S
MW:275.326221227646
CID:385769
PubChem ID:5355305
Update Time:2025-04-19

Benzenecarboximidamide,N-[(4-aminophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenecarboximidamide,N-[(4-aminophenyl)sulfonyl]-
    • N'-(4-aminophenyl)sulfonylbenzenecarboximidamide
    • [(4-aminophenyl)sulfonyl]prop-2-enylamine
    • 4-amino-N-(prop-2-en-1-yl)benzenesulfonamide
    • AC1MGEDX
    • ACMC-1C2W1
    • AN-329
    • Benzenesulfonamide,4-amino-N-2-propen-1-yl-
    • N-allyl-4-aminobenzenesulfonamide
    • N-Sulfanilyl-benzamidin
    • sulfanilic acid allylamide
    • sulfanilic acid benzimidoylamide
    • Sulfanilsaeure-allylamid
    • Sulfanilsaeure-benzimidoylamid
    • SureCN4775427
    • N-(4-Aminobenzene-1-sulfonyl)benzenecarboximidamide
    • DTXSID30971693
    • 5626-87-9
    • Inchi: 1S/C13H13N3O2S/c14-11-6-8-12(9-7-11)19(17,18)16-13(15)10-4-2-1-3-5-10/h1-9H,14H2,(H2,15,16)
    • InChI Key: ITAWITJUJFQWEJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(/N=C(/C1C=CC=CC=1)\N)(=O)=O

Computed Properties

  • Exact Mass: 275.07299
  • Monoisotopic Mass: 275.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107A^2
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.35
  • Boiling Point: 509.7°Cat760mmHg
  • Flash Point: 262°C
  • Refractive Index: 1.647
  • PSA: 98.54
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